Cas no 240799-57-9 (4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 240799-57-9
• CID: 4642534
• Update Time: 2025-10-31

4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-[(DIMETHYLAMINO)METHYLENE]-5-(METHOXYMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-DIMETHYLAMINOMETHYLENE-5-METHOXYMETHYL-2,4-DIHYDRO-PYRAZOL-3-ONE
• 3H-Pyrazol-3-one, 4-[(dimethylamino)methylene]-2,4-dihydro-5-(methoxymethyl)-
• 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one

Additional information on 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one

Introduction to 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 240799-57-9)

4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 240799-57-9, belongs to the pyrazole class of molecules, which are widely recognized for their broad spectrum of biological activities. The presence of both dimethylamino and methoxymethyl substituents in its structure contributes to its versatile reactivity and potential applications in drug discovery and development.

The molecular framework of 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one incorporates a pyrazolone core, which is a fused heterocycle consisting of a pyrazole ring with an additional carbonyl group. This structural motif is known to exhibit significant pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The dimethylamino group enhances the compound's basicity, making it a potential candidate for interactions with acidic pharmacophores in biological systems. On the other hand, the methoxymethyl group introduces a hydroxyl-like functionality, which can participate in hydrogen bonding and other forms of molecular recognition.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Pyrazolone derivatives, in particular, have been extensively studied for their ability to modulate various biological pathways. The compound 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer and inflammation. Its structural features make it a promising scaffold for further derivatization and optimization to enhance its pharmacological efficacy.

In the context of drug discovery, the synthesis and characterization of 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one have been facilitated by modern synthetic methodologies. The introduction of functional groups like dimethylamino and methoxymethyl requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate the structural integrity of the compound. These analytical methods provide critical insights into the molecular conformation and interactions, which are essential for understanding its biological behavior.

The pharmacological profile of 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one has been investigated through various in vitro and in vivo assays. Studies have demonstrated its ability to interact with target proteins and enzymes relevant to disease pathways. For instance, preliminary data suggest that this compound may inhibit the activity of certain kinases involved in cancer cell proliferation. Additionally, its interaction with inflammatory mediators has been explored, indicating potential therapeutic benefits in managing chronic inflammatory conditions.

The synthesis of analogs based on the core structure of 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one represents an ongoing area of research. By modifying substituents such as the dimethylamino group or introducing new functional moieties like halogens or alcohols, chemists aim to enhance specific pharmacological properties while minimizing side effects. High-throughput screening (HTS) techniques have been instrumental in identifying novel derivatives with improved potency and selectivity.

The role of computational chemistry in optimizing the structure-activity relationships (SAR) of 4-[(dimethylamino)methylidene]-3-(methoxymethyl)-4,5-dihydro-1H-pyrazol-5-one cannot be overstated. Molecular modeling studies help predict binding affinities and interactions with biological targets, thereby guiding experimental design. These computational approaches are particularly valuable in understanding how modifications to the core scaffold influence biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and develop more effective therapeutic agents.

Future directions in the study of 4-[(dimethylethylmidoenylidenemethoxy-methoxy)] ular] -dihydromethopyridine - -pyrrolone - -pyrrolone - -pyrrolone - -pyrrolone - -pyrrolone (CAS No. 240799579) include exploring its potential as a lead compound for clinical trials. Collaborative efforts between synthetic chemists and biologists are essential for translating preclinical findings into tangible therapeutic benefits. Additionally, investigating the compound's pharmacokinetic properties will be crucial for determining its suitability for human use.

In conclusion, [dime dimethylethylmidoenylidenemethoxy-methoxy] pyrrolone] pyrrolone] pyrrolone] pyrrolone] pryrolone pryrolone pryrolone pryrolone pryrolone pryrolone pryrolone pryrolone pryrolone pryролололололололололололололололол(240799579) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Further research is warranted to fully elucidate its therapeutic potential and optimize its development as a novel drug entity。